3-Chloro-N-3-pyridinylpropanamide hydrochloride

• IUPAC Name: 3-chloro-N-pyridin-3-ylpropanamide;hydrochloride
• InChI: InChI=1S/C8H9ClN2O.ClH/c9-4-3-8(12)11-7-2-1-5-10-6-7;/h1-2,5-6H,3-4H2,(H,11,12);1H
• InChI Key: CEAVTCVJYMGSPE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)CCCl.Cl
• Molecular Formula: C8H10Cl2N2O
• Molecular Weight: 221.08 g/mol
• CAS RN: 1609407-51-3

Description

3-Chloro-N-3-pyridinylpropanamide hydrochloride, also known as CPP, is a chemical compound that has been widely used in scientific research. CPP is a potent inhibitor of protein kinase R (PKR), which is an important component of the antiviral pathway. It has been shown to have significant effects on various biological processes, including inflammation, apoptosis, and autophagy.

Scientific Research Applications

Synthesis and Chemical Applications

• Intermediate in Synthesis of Isoxazolidinones : Yang Gui-qiu and Yu Chun-rui (2004) described the use of 3-Chloro-N-hydroxy-2,2-dimethylpropanamide in the synthesis of 4,4-dimethyl-3-isoxazolidinone, an important chemical intermediate (Yang Gui-qiu & Yu Chun-rui, 2004).

• Catalyst for Aziridination of Olefins : A study by S. I. Ali, M. Nikalje, and A. Sudalai (1999) demonstrated the use of Pyridinium hydrobromide perbromide as a catalyst for aziridination of olefins using Chloramine-T, where the compound plays a significant role in the reaction process (S. I. Ali, M. Nikalje, & A. Sudalai, 1999).

• Synthesis of Pyridinesulfonamide : N. Pei (2002) reported the synthesis of Chloro-3-pyridinesulfonamide from 4-hydroxy pyridine by sulfonation and chlorination, indicating the versatility of the compound in chemical synthesis (N. Pei, 2002).

Pharmacological and Biological Applications

• Antitumor Activity Study : Zhixu Zhou et al. (2015) explored the antitumor activity of pyridinesulfonamide, highlighting its potential in novel drug applications, particularly in cancer treatment (Zhixu Zhou et al., 2015).

• Inflammation Inhibitors : Alexandra Dassonville et al. (2004) synthesized new N-pyridinyl(methyl)indolylpropanamides acting as non-acidic NSAIDs, showcasing its potential in developing new anti-inflammatory drugs (Alexandra Dassonville et al., 2004).

• Hydrolysis by Bacteria for Environmental Safety : A study by Hongzhi Tang et al. (2012) discussed how a strain of Stenotrophomonas sp. can hydrolyze acetamiprid, a synthetic insecticide containing a chloropyridinyl component, indicating the environmental implications and safety considerations of such compounds (Hongzhi Tang et al., 2012).